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Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B15599773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the interaction between UV

radiation and Disperse Yellow 211, a commercial azo dye. The information is intended to

guide researchers in understanding and evaluating the photostability of this dye in various

applications.

Introduction to Disperse Yellow 211
Disperse Yellow 211 is a single azo dye characterized by its brilliant greenish-yellow hue.[1] It

is primarily used for dyeing synthetic fibers such as polyester, acetate, and nylon, as well as in

printing dyestuffs, inks, paints, and plastics.[2][3][4] Its molecular structure, belonging to the

pyridone class, gives it good dyeing properties and light fastness.[1]

Chemical Structure: 4-Chloro-2-nitrobenzenamine diazo, coupled with 1-Ethyl-3-cyano-4-

methyl-6-hydroxy-2-pyridinone.[1]

Effects of UV Radiation on Disperse Yellow 211
UV radiation can influence the application and stability of Disperse Yellow 211 in two primary

ways:

Substrate Modification: UV treatment of polyester fabric prior to dyeing can enhance the

color strength and fastness properties of Disperse Yellow 211. This is attributed to surface
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modification of the polymer, improving dye uptake and adhesion.

Photodegradation: Direct exposure of the dye to UV radiation can lead to its degradation,

causing fading and changes in color. This is a critical consideration for the end-use of dyed

materials, especially those exposed to sunlight.

Quantitative Data Summary
The following tables summarize key quantitative data related to the application and stability of

Disperse Yellow 211 under UV radiation.

Table 1: Color Fastness of Disperse Yellow 211 on UV-Treated Polyester

Fastness Property ISO Standard Rating (pH 8) Rating (pH 11)

Light Fastness ISO 105-B02 4-5 4

Washing Fastness ISO 105-C06 4-5 4

Rubbing Fastness ISO 105-X12 4 4-5

Data adapted from a study by Adeel et al. (2018) on the dyeing of UV-treated polyester fabric.

[5][6] Ratings are on a scale of 1 to 5, with 5 representing the best fastness.

Table 2: Representative Photodegradation Data of a Disperse Azo Dye

Irradiation Time (hours) Absorbance at λmax Degradation (%)

0 1.00 0

1 0.85 15

2 0.72 28

4 0.55 45

8 0.35 65

24 0.15 85
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This table presents illustrative data for a typical disperse azo dye under UV irradiation, as

specific kinetic data for Disperse Yellow 211 is not readily available. The degradation is

monitored by the decrease in absorbance at the maximum wavelength (λmax).

Experimental Protocols
Protocol for UV Treatment of Polyester Fabric for
Improved Dyeing
This protocol is based on the methodology described by Adeel et al. (2018).[5][6]

Objective: To treat the surface of polyester fabric with UV radiation to enhance the color

strength of Disperse Yellow 211.

Materials and Equipment:

Polyester fabric

Disperse Yellow 211

UV irradiation chamber with a 254 nm lamp

Dyeing machine (e.g., launder-ometer)

Spectrophotometer for color strength measurement

Dispersing agent

Acetic acid and sodium carbonate for pH adjustment

Standard laboratory glassware

Procedure:

Fabric Preparation: Cut polyester fabric samples to the desired size.

UV Irradiation: Place the fabric samples in the UV irradiation chamber. Expose the fabric to

UV radiation (254 nm) for varying durations (e.g., 15, 30, 45, 60 minutes).
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Dye Bath Preparation: Prepare a dye bath containing Disperse Yellow 211 (e.g., 2% on

weight of fabric), a dispersing agent (e.g., 1-2%), and water. Adjust the pH to the desired

level (e.g., pH 8 or 11) using acetic acid or sodium carbonate.

Dyeing: Place the UV-treated fabric samples in the dye bath. Ramp the temperature to the

optimal dyeing temperature (e.g., 70°C for pH 8 or 100°C for pH 11) and maintain for a set

duration (e.g., 30-45 minutes).[5]

Rinsing and Drying: After dyeing, rinse the fabric samples thoroughly with water and allow

them to air dry.

Analysis: Measure the color strength (K/S values) of the dyed fabrics using a

spectrophotometer.

Preparation Processing Analysis

Fabric Preparation UV Irradiation of Fabric

Dye Bath Preparation

Dyeing Rinsing & Drying Color Strength Analysis
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Experimental workflow for UV treatment of polyester.

Protocol for Assessing the Photodegradation of
Disperse Yellow 211
This protocol provides a general method for studying the direct effect of UV radiation on the

dye.

Objective: To determine the rate of photodegradation of Disperse Yellow 211 in solution upon

exposure to UV radiation.

Materials and Equipment:
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Disperse Yellow 211

Suitable solvent (e.g., acetone/water mixture)

UV-Vis spectrophotometer

Quartz cuvettes

UV irradiation source (e.g., xenon arc lamp with appropriate filters)

Magnetic stirrer and stir bars

Standard laboratory glassware

Procedure:

Solution Preparation: Prepare a stock solution of Disperse Yellow 211 in the chosen solvent

at a known concentration. The initial absorbance at the dye's λmax should be around 1.0.

Irradiation Setup: Place a known volume of the dye solution in a quartz cuvette. Position the

cuvette in a temperature-controlled holder and place it at a fixed distance from the UV

source.

Initial Measurement: Record the initial UV-Vis absorption spectrum of the solution before

starting the irradiation.

UV Exposure: Start the UV irradiation. At regular time intervals (e.g., 0, 15, 30, 60, 120

minutes), briefly interrupt the exposure to record the UV-Vis spectrum.

Data Analysis:

Plot the absorbance at λmax against irradiation time.

Calculate the percentage of degradation at each time point using the formula: Degradation

(%) = [(A₀ - Aₜ) / A₀] * 100 where A₀ is the initial absorbance and Aₜ is the absorbance at

time t.
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Determine the photodegradation kinetics by fitting the data to an appropriate kinetic model

(e.g., pseudo-first-order).

Prepare Dye Solution

Record Initial UV-Vis Spectrum

Expose to UV Radiation

Record UV-Vis Spectra at Intervals

t = 15, 30, 60... min

Analyze Data (Kinetics, % Degradation)
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Protocol for photodegradation analysis.

Protocol for Color Fastness to Light (ISO 105-B02)
Objective: To determine the resistance of the color of textiles dyed with Disperse Yellow 211 to

the action of an artificial light source representative of natural daylight.[7][8]

Materials and Equipment:

Xenon arc fading lamp test apparatus[3][8]

Blue wool references (ISO 105-B08)[4]
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Grey scale for assessing change in color (ISO 105-A02)

Specimen holders

Dyed fabric samples

Procedure:

Specimen Preparation: Mount the dyed fabric specimen and a set of blue wool references on

the specimen holders.

Exposure: Place the holders in the xenon arc apparatus. Expose the specimens to the

artificial light under controlled conditions of temperature and humidity as specified in the ISO

105-B02 standard.[7][8]

Assessment: Periodically inspect the specimens and the blue wool references. The test ends

when the contrast between the exposed and unexposed parts of the specimen is equal to a

specific grade on the grey scale.

Rating: The light fastness rating of the specimen is the number of the blue wool reference

that shows a similar change in color.[2]

Signaling Pathways and Logical Relationships
Potential Photodegradation Pathway of an Azo Dye
The photodegradation of azo dyes like Disperse Yellow 211 under UV irradiation in the

presence of oxygen can proceed through a complex series of reactions involving reactive

oxygen species (ROS).
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Disperse Yellow 211
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Azo dye photodegradation pathway.

This simplified diagram illustrates that upon absorption of UV light, the dye molecule is

promoted to an excited state. It can then transfer energy to molecular oxygen to generate

highly reactive species that attack the dye molecule, leading to the cleavage of the azo bond

and other chromophoric groups. This results in the formation of smaller intermediate

compounds, which are eventually mineralized into simpler, colorless products.

Conclusion
The interaction of UV radiation with Disperse Yellow 211 is a multifaceted topic of significant

importance for its application in textiles and other materials. While UV treatment of substrates

like polyester can be beneficial for the dyeing process, the inherent susceptibility of the dye to

photodegradation necessitates careful consideration of its end-use applications. The protocols

and data presented in these notes provide a framework for researchers to further investigate

and optimize the use of Disperse Yellow 211 in the presence of UV light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-211.html
https://www.ri.se/en/expertise-areas/services/colour-fastness-to-artificial-light-according-to-ss-en-iso-105-b02
https://www.q-lab.com/weathering/weathering-test-standards/iso-105-b02
https://www.wewontech.com/testing-standards/190125061.pdf
https://www.pjoes.com/pdf-76033-26095?filename=Eco_Friendly%20Disperse.pdf
https://www.researchgate.net/publication/325038648_Eco-friendly_disperse_dyeing_of_UV_Treated_polyester_fabric_using_Disperse_Yellow_211_dye
https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://fyitester.com/5-testing-methods-for-color-fastness-to-light/
https://www.benchchem.com/product/b15599773#uv-radiation-in-the-application-of-disperse-yellow-211
https://www.benchchem.com/product/b15599773#uv-radiation-in-the-application-of-disperse-yellow-211
https://www.benchchem.com/product/b15599773#uv-radiation-in-the-application-of-disperse-yellow-211
https://www.benchchem.com/product/b15599773#uv-radiation-in-the-application-of-disperse-yellow-211
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15599773?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

